3-(2-Butoxyphenyl)-1,1-dimethylthiourea

• IUPAC Name: 3-(2-butoxyphenyl)-1,1-dimethylthiourea
• InChI: InChI=1S/C13H20N2OS/c1-4-5-10-16-12-9-7-6-8-11(12)14-13(17)15(2)3/h6-9H,4-5,10H2,1-3H3,(H,14,17)
• InChI Key: KGSDKCYLFDZUMX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1NC(=S)N(C)C
• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol

Description

3-(2-Butoxyphenyl)-1,1-dimethylthiourea is a thiourea derivative characterized by a 2-butoxyphenyl substituent attached to a dimethylthiourea scaffold. The compound’s structure includes a sulfur atom in place of oxygen (compared to urea derivatives), which influences its hydrogen-bonding capabilities, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Butoxyphenyl)-1,1-dimethylthiourea typically involves the reaction of 2-butoxyaniline with dimethylthiocarbamoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions include maintaining the temperature at around 0-5°C to ensure the stability of the reactants and products.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Butoxyphenyl)-1,1-dimethylthiourea can be scaled up by using continuous flow reactors. This allows for better control over reaction parameters, such as temperature and pressure, leading to higher yields and purity of the final product. The use of automated systems also minimizes human error and enhances safety.

Chemical Reactions Analysis

Types of Reactions

3-(2-Butoxyphenyl)-1,1-dimethylthiourea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the thiourea moiety to thiols or amines.

Substitution: The butoxyphenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiols, and substituted aromatic compounds, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

3-(2-Butoxyphenyl)-1,1-dimethylthiourea has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(2-Butoxyphenyl)-1,1-dimethylthiourea involves its interaction with specific molecular targets. The compound can form hydrogen bonds and coordinate with metal ions, affecting various biochemical pathways. For example, it can inhibit certain enzymes by binding to their active sites, thereby modulating their activity.

Comparison with Similar Compounds

Comparison with Similar Thiourea Derivatives

Structural and Crystallographic Comparisons

Key Structural Features

• 3-(4-Chlorophenyl)-1,1-dimethylthiourea: Exhibits a twist angle of 55.89–58.01° between the chlorophenyl and dimethylthiourea groups, leading to non-planar molecular geometry . Similar twisting is observed in 3-(4-chlorophenyl)-1,1-dimethylurea and 1,1-dimethyl-3-phenylthiourea, suggesting that steric and electronic effects of substituents dictate molecular conformation .

• 1-(2-Bromo-4-chlorophenyl)-3,3-dimethylthiourea :

  • Synthesized via reactions involving bromo- and chlorophenyl precursors, with structural characterization highlighting halogen-substituent interactions .
  • Comparison : The butoxy group in the target compound likely enhances solubility in organic solvents compared to halogenated derivatives, as seen in thioureas with alkoxy substituents .

Hydrogen Bonding and Crystal Packing

• Dimethylthiourea derivatives (e.g., 1,1-DMTU:dioxane adducts) form hydrogen-bonded ribbons, but methyl groups on the thiourea scaffold can block intermolecular interactions, necessitating indirect linkages via solvent molecules .

Physicochemical and Functional Properties

Solubility and Reactivity

• 3-(p-Chlorophenyl)-1,1-dimethylthiourea: Demonstrates higher solubility in alcohols and organic solvents compared to its urea analog (CMU), attributed to the sulfur atom’s polarizability . Comparison: The butoxy group in the target compound is expected to enhance lipophilicity and solubility in non-polar solvents, expanding its applicability in formulations.

• Co-crystals with Nitro Groups :

  • 3-(3,5-Dinitrobenzoyl)-1,1-dimethylthiourea forms co-crystals with N,N-dimethyl-3,5-dinitrobenzamide, leveraging nitro-group interactions for stabilized packing .
  • Implication : The electron-rich butoxy group in the target compound may engage in π-π or van der Waals interactions, offering alternative co-crystallization pathways.

Herbicidal and Pesticidal Activity

• Chloromethiuron (3-(4-chloro-o-tolyl)-1,1-dimethylthiourea): Registered as a pesticide, highlighting the role of chloro and methyl substituents in bioactivity .

• 3-(p-Chlorophenyl)-1,1-dimethylthiourea :

  • Acts as a herbicide but requires longer application periods than urea analogs, likely due to slower metabolic activation .
  • Implication : The butoxy group’s electron-donating nature might modulate degradation rates, influencing environmental persistence.

Data Table: Comparative Analysis of Thiourea Derivatives

Compound Name	Substituent	Twist Angle (°)	Solubility	Key Applications	Reference ID
3-(2-Butoxyphenyl)-1,1-dimethylthiourea	2-butoxyphenyl	Not reported	High (organic)	Under investigation	-
3-(4-Chlorophenyl)-1,1-dimethylthiourea	4-chlorophenyl	55.89–58.01	Moderate (alcohol)	Herbicide intermediate
Chloromethiuron	4-chloro-o-tolyl	Not reported	Low (aqueous)	Pesticide
1-(2-Bromo-4-chlorophenyl)-3,3-dimethylthiourea	2-bromo-4-chlorophenyl	Not reported	Moderate (DMSO)	Structural studies